Cas no 112767-77-8 (1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI))

1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI) structure
112767-77-8 structure
Product Name:1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI)
CAS No:112767-77-8
MF:C11H17Cl2NO
MW:250.164781332016
CID:173979
PubChem ID:60565
Update Time:2025-04-19

1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI)
    • (2-chlorophenyl)methyl-[(2R)-1-hydroxybutan-2-yl]azanium,chloride
    • (R)-2-(((2-Chlorophenyl)methyl)amino)-1-butanol hydrochloride
    • 1-Butanol, 2-(((2-chlorophenyl)methyl)amino)-, hydrochloride, (R)-
    • 112767-77-8
    • 1-BUTANOL, 2-(((2-CHLOROPHENYL)METHYL)AMINO)-, HYDROCHLORIDE, (S)-
    • (S)-2-(((2-Chlorophenyl)methyl)amino)-1-butanol hydrochloride
    • Inchi: 1S/C11H16ClNO.ClH/c1-2-10(8-14)13-7-9-5-3-4-6-11(9)12;/h3-6,10,13-14H,2,7-8H2,1H3;1H/t10-;/m1./s1
    • InChI Key: ORJGAUNQLJLYSA-HNCPQSOCSA-N
    • SMILES: ClC1C=CC=CC=1C[NH2+][C@@H](CO)CC.[Cl-]

Computed Properties

  • Exact Mass: 231.9358
  • Monoisotopic Mass: 249.06872
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.8

Experimental Properties

  • Boiling Point: 338°Cat760mmHg
  • Flash Point: 158.2°C
  • PSA: 34
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